4,4,7-Triethoxy-7-methyl-3,8-dioxa-4,7-disiladecane

• IUPAC Name: diethoxy-methyl-(2-triethoxysilylethyl)silane
• InChI: InChI=1S/C13H32O5Si2/c1-7-14-19(6,15-8-2)12-13-20(16-9-3,17-10-4)18-11-5/h7-13H2,1-6H3
• InChI Key: WZJDBQZPEAEUMK-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C)(CC[Si](OCC)(OCC)OCC)OCC
• Molecular Formula: C13H32O5Si2
• Molecular Weight: 324.56 g/mol
• CAS No.: 18418-54-7

Description

4,4,7-Triethoxy-7-methyl-3,8-dioxa-4,7-disiladecane, also known as 4,4,7-TEMDD, is an organosilicon compound with a wide range of applications in scientific research. The compound was first synthesized in the late 1960s and has since been used for a variety of purposes, including as a reagent in organic synthesis, a catalyst in polymerization reactions, and as a surfactant in various chemical processes. In recent years, 4,4,7-TEMDD has also been studied for its potential biocompatibility and biochemical and physiological effects.

Scientific Research Applications

Polymeric Organosilicon Compounds

Polydimethylsiloxane, a polymeric organosilicon compound, is utilized across various applications due to its optically clear, inert, non-toxic, and non-flammable nature. It finds extensive use in medical devices, elastomers, antifoaming agents, heat-resistant lubricants, fire retardants, cosmetics, and domestic applications. Its versatility extends to the textile industry for water-repellent coatings, showcasing its importance in modern manufacturing and research applications (Zaman et al., 2019).

Environmental Contamination and Remediation

The chemical compound 1,4-Dioxane, used to stabilize chlorinated solvents, has become a widespread contaminant in water supplies, demonstrating the challenges of remediating such persistent organic pollutants. The inefficacy of traditional adsorption and membrane filtration techniques against 1,4-Dioxane underscores the need for alternative removal strategies and further research to protect public health (Godri Pollitt et al., 2019).

Epoxy Polymers and Anticorrosive Coatings

Epoxy polymers and composites, including variants like triglycidyl ether tribisphenol A of ethylene (TGETBAE) and hexaglycidyl trimethylene dianiline of ethylene (HGTMDAE), are studied for their potential as anticorrosive coatings in marine environments. These materials, combined with natural phosphate as a load, demonstrate the significance of such research in developing durable protective coatings for industrial applications (Hsissou, 2021).

Silicone-based Protective Coatings

Research into silicone-based materials, particularly polydimethylsiloxanes (PDMS), highlights their potential in protective coatings due to their unique chemical bonding and thermal stability. These materials are applied in various industries for anticorrosion, anti-biofouling, anti-icing, flame-resistance, self-cleaning, and anti-reflection applications, demonstrating the breadth of scientific research into organosilicon compounds for industrial and environmental protection (Eduok et al., 2017).

Safety and Hazards

The safety information indicates that this compound may cause eye irritation and may be harmful if swallowed. The safety phrases include “Wash hands thoroughly after handling”, “Do not eat, drink or smoke when using this product”, “Rinse mouth”, “If swallowed: Call a doctor if you feel unwell”, “IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing”, “If eye irritation persists: Get medical advice/attention”, and "Dispose of contents/container to licensed waste disposal facility".